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Compound of Interest

Compound Name: Disperse Diazo Black 3BF

CAS No.: 6232-57-1

Cat. No.: B1329545

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Diazo Black 3BF, a monoazo dye, is a significant compound within the realm of

synthetic colorants.[1] Primarily utilized in the dyeing of hydrophobic fibers, its unique chemical

structure imparts valuable properties that are leveraged in various scientific and industrial

applications. This guide provides a comprehensive overview of its molecular characteristics,

synthesis, applications, and safety considerations, offering a foundational resource for

professionals in chemistry and materials science.

Molecular and Chemical Identity
Disperse Diazo Black 3BF is scientifically known by its IUPAC name, 4-[(4-

aminophenyl)diazenyl]-2-methoxy-5-methylaniline.[2] Its identity is well-established through

various chemical identifiers and structural representations.

Table 1: Core Molecular and Chemical Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1329545#bc-rfq
https://www.benchchem.com/product/b1329545/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-disperse-diazo-black-3bf
https://cymitquimica.com/cas/6232-57-1/
https://www.benchchem.com/product/b1329545/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-disperse-diazo-black-3bf
https://pubchem.ncbi.nlm.nih.gov/compound/80382
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329545?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source(s)

Molecular Formula C₁₄H₁₆N₄O [3][4][5]

Molecular Weight 256.31 g/mol [3][4][5]

CAS Number 6232-57-1 [3][4][5]

IUPAC Name
4-[(4-aminophenyl)diazenyl]-2-

methoxy-5-methylaniline
[2]

SMILES
CC1=CC(=C(C=C1N=NC2=C

C=C(C=C2)N)OC)N
[2]

Chemical Structure
The chemical structure of Disperse Diazo Black 3BF is characterized by an azo group (-N=N-)

linking a substituted aniline and a p-phenylenediamine moiety. The presence of methoxy and

methyl groups on one of the benzene rings influences its electronic properties and,

consequently, its color and reactivity.

Caption: Chemical structure of Disperse Diazo Black 3BF.

Synthesis
While a detailed, step-by-step synthesis protocol for Disperse Diazo Black 3BF is not readily

available in the public domain, a plausible synthetic route can be inferred from established

methods for preparing azo dyes. The synthesis would likely involve a diazo coupling reaction.

A key precursor in the synthesis is 2-Methoxy-5-methylaniline.[6][7] The general procedure for

such a synthesis involves two main stages: diazotization of an aromatic amine and the

subsequent coupling of the resulting diazonium salt with a suitable coupling component.

Plausible Synthetic Workflow
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Caption: Plausible synthetic workflow for Disperse Diazo Black 3BF.

Physicochemical Properties
The physical and chemical properties of Disperse Diazo Black 3BF are crucial for its

application and handling.

Table 2: Physicochemical Properties

Property Value Source(s)

Physical State Solid, Crystalline Powder [3][5]

Color Yellow to Brown [3]

Melting Point Not available [3][5]

Solubility Sparingly soluble in water [8]

XLogP3-AA 2.7 [2]

Applications in Research and Industry
Disperse Diazo Black 3BF is primarily a research chemical with applications in dye synthesis

and environmental testing.[9] Its nature as a disperse dye makes it suitable for coloring
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hydrophobic materials.

Dyeing of Polyester Fibers
Disperse dyes are the primary class of dyes used for coloring polyester fibers.[9] The dyeing

process typically involves high temperatures to facilitate the diffusion of the dye molecules into

the amorphous regions of the polymer.[10]

Experimental Protocol: High-Temperature Exhaustion Dyeing of Polyester

This protocol is a general method for applying disperse dyes to polyester and can be adapted

for Disperse Diazo Black 3BF.

Dye Bath Preparation:

Prepare a dye bath with a liquor-to-goods ratio of 10:1.

Add a dispersing agent (e.g., 1 g/L of a lignosulfonate-based product).

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

Create a paste of the required amount of Disperse Diazo Black 3BF (e.g., 2% on weight

of fiber) with a small amount of water before adding it to the dye bath.[11]

Dyeing Procedure:

Introduce the polyester fabric into the dye bath at approximately 60°C.[11]

Raise the temperature to 130°C at a rate of 1-2°C per minute.[11]

Maintain the temperature at 130°C for 60 minutes to allow for dye penetration and fixation.

[11]

Cool the dye bath to 70°C.

After-Treatment (Reduction Clearing):

Rinse the dyed fabric.
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Prepare a fresh bath containing 2 g/L sodium hydrosulfite, 1 g/L sodium hydroxide, and 1

g/L of a dispersing agent.

Treat the fabric in this bath at 70-80°C for 15-20 minutes to remove unfixed dye from the

fiber surface.

Rinse the fabric thoroughly and dry.

Safety and Toxicology
Disperse Diazo Black 3BF requires careful handling due to its potential health hazards.

Table 3: GHS Hazard Information

Hazard Statement Classification Source(s)

H317
May cause an allergic skin

reaction
[2]

H319 Causes serious eye irritation [2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P272: Contaminated work clothing should not be allowed out of the workplace.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[2]

P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.[2]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

It is imperative to consult the full Safety Data Sheet (SDS) before handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/80382
https://pubchem.ncbi.nlm.nih.gov/compound/80382
https://patents.google.com/patent/CN111704555A/en
https://patents.google.com/patent/CN111704555A/en
https://pubchem.ncbi.nlm.nih.gov/compound/8445
https://labproinc.com/products/disperse-diazo-black-3bf-25g-d1615-25g
https://www.scientificlabs.co.uk/product/nitrogen-compounds/103284-100G
https://www.sigmaaldrich.com/US/en/product/aldrich/103284
https://pdf.benchchem.com/79/Application_Notes_and_Protocols_for_Dyeing_Polyester_Fibers_with_Disperse_Black_9.pdf
https://www.mdpi.com/2073-4360/15/14/3052
https://textilestudycenter.com/the-dyeing-process-of-disperse-dyes/
https://textilelearner.net/disperse-dyes-dyeing-and-printing-method/
https://www.benchchem.com/product/b1329545/docs#an-in-depth-technical-guide-to-disperse-diazo-black-3bf
https://www.benchchem.com/product/b1329545/docs#an-in-depth-technical-guide-to-disperse-diazo-black-3bf
https://www.benchchem.com/product/b1329545/docs#an-in-depth-technical-guide-to-disperse-diazo-black-3bf
https://www.benchchem.com/product/b1329545/docs#an-in-depth-technical-guide-to-disperse-diazo-black-3bf
https://www.benchchem.com/product/b1329545?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329545?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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